Cas no 1806813-15-9 (2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine
• CAS No: 1806813-15-9
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4928538
• Update Time: 2025-07-21

2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine

• Inchi： 1S/C7H7F2IN2/c1-3-4(6(8)9)2-5(10)12-7(3)11/h2,6H,1H3,(H2,11,12)
• InChI Key： HWVJGLLKUZWYSG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine

Introduction to 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine (CAS No. 1806813-15-9)

2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine, with the chemical formula C₈H₈F₂IN₂, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, and an iodine atom, makes this molecule a valuable intermediate in synthesizing complex pharmacophores.

The CAS number 1806813-15-9 uniquely identifies this compound and distinguishes it from other isomers or analogs. Its molecular structure incorporates several key features that contribute to its reactivity and utility in medicinal chemistry. The amino group at the 2-position enhances its potential as a nucleophile, facilitating reactions such as condensation and coupling. The difluoromethyl group at the 4-position introduces fluorine atoms, which are known to improve metabolic stability, lipophilicity, and binding affinity in drug molecules. Additionally, the iodo substituent at the 6-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting various disease pathways. 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine has emerged as a promising building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. The combination of its structural features allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug discovery campaigns.

One of the most compelling aspects of this compound is its role in the development of next-generation antiviral agents. The fluoro-substituted pyridines have shown enhanced resistance to enzymatic degradation and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Furthermore, the iodine atom provides a convenient site for post-synthetic modifications, enabling chemists to explore diverse structural motifs without losing potency.

Recent studies have highlighted the compound's utility in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in regulating immune responses and are implicated in autoimmune disorders. By leveraging the reactivity of the amino and iodo groups, researchers have been able to construct highly selective JAK inhibitors with promising preclinical activity. These findings underscore the importance of 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine as a key intermediate in medicinal chemistry.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions, introduction of the amino group via reductive amination or direct substitution, and fluorination using appropriate electrophilic or nucleophilic fluorinating agents. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements.

In addition to its pharmaceutical applications, 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine has found utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing novel organic materials with tailored electronic properties. Furthermore, derivatives of this compound have shown potential as intermediates in developing advanced pesticides with improved efficacy and environmental safety profiles.

The growing body of literature on 2-Amino-4-(difluoromethyl)-6-iodo-3-methylpyridine underscores its significance as a versatile scaffold in modern drug discovery. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to remain at the forefront of medicinal chemistry innovation. Its unique structural features and reactivity profile make it an indispensable tool for chemists seeking to develop next-generation therapeutics across multiple disease areas.